Cas no 59909-21-6 (5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride)

5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride structure
59909-21-6 structure
Product Name:5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride
CAS No:59909-21-6
MF:C2H4ClN3S2
MW:169.656255722046
CID:1617393
PubChem ID:3042547
Update Time:2025-04-21

5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride
    • 5-amino-3H-1,3,4-thiadiazole-2-thione,hydrochloride
    • DTXSID50208630
    • 5-Amino-1,3,4-thiadiazole-2-thiol hydrochloride
    • 2-Amino-1,3,4-thiadiazole-5-thione hydrochloride
    • 59909-21-6
    • 1,3,4-Thiadiazole-2-thiol, 5-amino-, hydrochloride
    • Inchi: 1S/C2H3N3S2.ClH/c3-1-4-5-2(6)7-1;/h(H2,3,4)(H,5,6);1H
    • InChI Key: YBEBLWIIEIXNOP-UHFFFAOYSA-N
    • SMILES: Cl.S1C(NN=C1N)=S

Computed Properties

  • Exact Mass: 168.95372
  • Monoisotopic Mass: 168.9535172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 50.41
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited